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Compound of Interest

Compound Name: 1,2-Dibromo-3-nitrobenzene

Cat. No.: B2914482

An In-Depth Technical Guide to 1,2-Dibromo-3-nitrobenzene: Properties, Synthesis, and
Applications

Introduction

1,2-Dibromo-3-nitrobenzene is a substituted aromatic compound of significant interest in
synthetic organic chemistry. Its unique substitution pattern, featuring two adjacent bromine
atoms and a nitro group, makes it a versatile building block for the synthesis of more complex
molecular architectures. This guide provides a comprehensive overview of its chemical identity,
molecular structure, physicochemical properties, a validated synthesis protocol, and its
applications, particularly in the field of drug discovery and development.

The strategic placement of the bromo and nitro substituents governs the molecule's reactivity.
The electron-withdrawing nature of the nitro group deactivates the aromatic ring towards
electrophilic substitution, while the bulky bromine atoms provide steric hindrance and specific
sites for nucleophilic substitution or metal-catalyzed cross-coupling reactions. Understanding
these characteristics is paramount for its effective utilization in multi-step syntheses.

Chemical Identity and Molecular Structure

A precise understanding of a compound's identity is the foundation of all scientific research.
The key identifiers for 1,2-Dibromo-3-nitrobenzene are consolidated below.
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Identifier Value Source

CAS Number 26429-41-4 PubChem[1]
Molecular Formula CeH3Br2NO:2 PubChem[1]
IUPAC Name 1,2-dibromo-3-nitrobenzene PubChem[1]
Synonyms 2,3-dibromonitrobenzene PubChem[1]
Molecular Weight 280.90 g/mol PubChem[1]
InChl Key LPOQWSWPRAGSBK- PubChem[1]
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The molecular structure, characterized by a benzene ring substituted at positions 1, 2, and 3
with bromine, bromine, and a nitro group, respectively, is depicted below.
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Purification:
Fractional Crystallization or
Column Chromatography

1,2-Dibromo-3-nitrobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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